N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H23N5O4/c1-11-12(2)22-21(24-19(11)27)26-18(10-16(25-26)13-5-6-13)23-20(28)15-8-7-14(29-3)9-17(15)30-4/h7-10,13H,5-6H2,1-4H3,(H,23,28)(H,22,24,27)
• InChI Key: HVMVGATUCDMAIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=C(C=C(C=C4)OC)OC)C
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H23N5O4 and its molecular weight is 409.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthetic Methods and Chemical Properties : The synthesis of pyrimidine linked pyrazole heterocyclic compounds involves microwave irradiative cyclocondensation and evaluates their insecticidal and antibacterial potential. This method highlights the relationship between chemical structure and biological activity, exploring the insecticidal and antimicrobial properties of synthesized compounds (Deohate & Palaspagar, 2020).

Anticancer Applications : Pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and tested for their antitumor activity against the MCF-7 human breast adenocarcinoma cell line, revealing significant inhibitory activity. This research underscores the potential of these compounds in cancer therapy (Abdellatif et al., 2014).

Antitumor and Molecular Docking Studies : Novel pyrimidiopyrazole derivatives have been synthesized, showing outstanding in vitro antitumor activity. Molecular docking studies have been employed to understand the interaction of these compounds with biological targets, demonstrating their potential as antitumor agents (Fahim, Elshikh, & Darwish, 2019).

Anti-Inflammatory and Analgesic Activities : The synthesis of 4,6-dimethoxy-5-(heterocycles)benzofuran derivatives has been explored, starting from naturally occurring visnagin. These compounds have been tested for their anti-inflammatory, analgesic, and anticonvulsant activities, indicating significant biological effects and potential pharmaceutical applications (El-Sawy et al., 2014).

Antimicrobial Activities : A series of novel N-substituted arylidene, pyrazole, thioxopyrimidine, and thiazolopyrimidine derivatives have been synthesized and tested as antimicrobial agents. These studies contribute to the development of new therapeutic agents against microbial infections (Hawas et al., 2012).